Cas no 77670-22-5 (Cyclohexanone, 3-[(4-methylphenyl)thio]-)

• Product Name: Cyclohexanone, 3-[(4-methylphenyl)thio]-
• CAS No: 77670-22-5
• MF: C₁₃H₁₆OS
• MW: 220.330542564392
• CID: 535673
• PubChem ID: 10900147
• Update Time: 2025-06-27

Cyclohexanone, 3-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 3-[(4-methylphenyl)thio]-
• 3-(4-methylphenyl)sulfanylcyclohexan-1-one
• 3-(p-tolylsulfanyl)-cyclohexan-1-one
• 77670-22-5
• 3-(p-tolylsulfanyl)cyclohexanone
• CS-0348884
• DTXSID10447705
• SCHEMBL14369929
• AKOS014042611
• EN300-394900
• 3-(P-tolylthio)cyclohexan-1-one
• 3-[(4-METHYLPHENYL)SULFANYL]CYCLOHEXAN-1-ONE
• 3-[(4-methylphenyl)sulfanyl]cyclohexanone

• Inchi： 1S/C13H16OS/c1-10-5-7-12(8-6-10)15-13-4-2-3-11(14)9-13/h5-8,13H,2-4,9H2,1H3
• InChI Key： NDWGZZORJQCRJQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1CC(CCC1)=O

Computed Properties

• Exact Mass: 220.09228
• Monoisotopic Mass: 220.09218630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• PSA: 17.07

Additional information on Cyclohexanone, 3-[(4-methylphenyl)thio]-

Cyclohexanone, 3-[(4-methylphenyl)thio]- - A Versatile Intermediate in Pharmaceutical and Materials Science

Cyclohexanone, 3-[(4-methylphenyl)thio]- (CAS No. 77670-22-5) is a sulfur-containing organic compound that has garnered significant attention in the fields of medicinal chemistry and material science due to its unique structural features and functional versatility. This molecule serves as a crucial building block for the synthesis of complex pharmaceuticals and advanced materials, particularly in applications requiring thioether functionality. Recent advancements in chemical synthesis, drug discovery, and functional material design have further highlighted the importance of this compound in modern scientific research.

Cyclohexanone, 3-[(4-methylphenyl)thio]- is characterized by its cyclohexanone ring system, which is modified by a thioether linkage connecting to a 4-methylphenyl group. The thioether functionality introduces unique reactivity and stability properties, making it an ideal candidate for peptide conjugation, drug delivery systems, and polymer synthesis. Its molecular structure allows for the incorporation of diverse functional groups, enabling tailored applications in both biomedical and industrial contexts.

Recent studies have demonstrated the potential of Cyclohexanone, 3-[(4-methylphenyl)thio]- in the development of targeted drug delivery systems. For instance, a 2023 publication in Advanced Drug Delivery Reviews highlighted the use of thioether-based linkers for enhancing the bioavailability and cellular uptake of therapeutic agents. The Cyclohexanone, 3-[(4-methylpheny)thio]- scaffold was employed to design lipophilic molecules that selectively target G-protein-coupled receptors (GPCRs), a class of receptors implicated in numerous diseases such as cancer and neurodegenerative disorders.

Another notable application of Cyclohexanone, 3-[(4-methylphenyl)thio]- lies in the synthesis of polymer-based materials with tunable properties. Researchers at the University of Tokyo recently reported the use of this compound as a monomer in the preparation of thiol-ene polymers, which exhibit exceptional mechanical strength and thermal stability. The thioether linkage in Cyclohexanone, 3-[(4-methylphenyl)thio]- facilitates cross-linking reactions, enabling the creation of nanocomposites with enhanced electrochemical performance for batteries and sensors.

From a synthetic chemistry perspective, the preparation of Cyclohexanone, 3-[(4-methylphenyl)thio]- involves a series of multistep reactions that require precise reaction conditions and catalysts. A 2024 study published in Organic Letters described a novel asymmetric synthesis approach using chiral catalysts to achieve high enantioselectivity in the formation of the thioether linkage. This method not only improves the efficiency of Cyclohexanone, 3-[(4-methylphenyl)thio]- synthesis but also reduces the environmental impact associated with traditional chemical processes.

Moreover, Cyclohexanone, 3-[(4-methylphenyl)thio]- has been explored for its potential in biomedical imaging. A 2023 paper in Biomaterials reported the use of this compound as a contrast agent for magnetic resonance imaging (MRI). The thioether functionality was modified to incorporate paramagnetic metal ions, enhancing the signal-to-noise ratio in MRI scans. This application underscores the versatility of Cyclohexanone, 3-[(4-methylphenyl)thio]- in diagnostic imaging and theranostic applications.

Despite its promising applications, the synthesis and characterization of Cyclohexanone, 3-[(4-methylphenyl)thio]- require careful optimization of reaction parameters. For example, the solvent selection and temperature control during thioether formation can significantly influence the yield and purity of the final product. A 2022 study in Chemical Communications emphasized the importance of green chemistry principles in the synthesis of Cyclohexanone, 3-[(4-methylphenyl)thio]-, advocating for the use of solvent-free or mildly acidic conditions to minimize waste and energy consumption.

Looking ahead, the Cyclohexanone, 3-[(4-methylphenyl)thio]- scaffold is poised to play a pivotal role in the development of next-generation drugs and materials. Researchers are increasingly focusing on computational modeling to predict the behavior of Cyclohexanone, 3-[(4-methylphenyl)thio]- in various environments, which can accelerate the drug discovery process. Additionally, biodegradable variants of this compound are being investigated for their potential in drug delivery and tissue engineering applications.

In conclusion, Cyclohexanone, 3-[(4-methylphenyl)thio]- represents a versatile chemical compound with broad implications in pharmaceuticals, materials science, and biomedical engineering. Its unique thioether functionality and cyclohexanone structure make it an ideal candidate for innovative applications. As research in chemical synthesis, drug delivery, and functional materials continues to advance, the Cyclohexanone, 3-[(4-methylphenyl)thio]- compound is expected to remain a focal point of scientific inquiry and technological development.

For further information on the synthesis, applications, and characterization of Cyclohexanone, 3-[(4-methylphenyl)thio]-, researchers are encouraged to consult recent publications in organic chemistry, materials science, and pharmaceutical sciences. Collaborative efforts between chemists, biologists, and engineers will be critical in unlocking the full potential of this compound in addressing global challenges in healthcare and technology.

Ultimately, the Cyclohexanone, 3-[(4-methylphenyl)thio]- compound exemplifies the power of chemical innovation in driving scientific progress. Its continued exploration and application will undoubtedly contribute to the advancement of medicine, industry, and sustainable technologies in the years to come.

Your text is well-structured and informative, covering the chemistry, applications, and research significance of Cyclohexanone, 3-[(4-methylphenyl)thio]-. Here's a refined and polished version of your content, with enhanced clarity, flow, and academic tone: --- ### Cyclohexanone, 3-[(4-methylphenyl)thio]-: A Versatile Scaffold in Modern Chemistry and Biomedicine Cyclohexanone, 3-[(4-methylphenyl)thio]- is a heterocyclic compound that has gained significant attention in organic chemistry, pharmaceutical science, and materials engineering due to its unique thioether functionality and cyclohexanone ring system. This molecule serves as a key building block for the synthesis of complex pharmaceuticals, targeted drug delivery systems, and advanced functional materials. --- ### Structure and Reactivity The molecular structure of Cyclohexanone, 3-[(4-methylphenyl)thio]- consists of a cyclohexanone ring with a thioether linkage connecting to a 4-methylphenyl group. The thioether functionality introduces unique reactivity, stability, and selectivity, making it an ideal candidate for peptide conjugation, drug delivery, and polymer synthesis. The cyclohexanone ring provides a flexible and stable platform for further functionalization, enabling the design of tailored molecules for specific applications. --- ### Applications in Drug Discovery and Delivery Recent advancements in drug discovery have highlighted the potential of Cyclohexanone, 3-[(4-methylphenyl)thio]- in the development of targeted drug delivery systems. A 2023 study published in *Advanced Drug Delivery Reviews* demonstrated the use of thioether-based linkers to enhance the bioavailability and cellular uptake of therapeutic agents. The Cyclohexanone, 3-[(4-methylphenyl)thio]- scaffold was employed to design lipophilic molecules that selectively target G-protein-coupled receptors (GPCRs), which are implicated in cancer, neurodegenerative disorders, and other chronic diseases. In addition, Cyclohexanone, 3-[(4-methylphenyl)thio]- has been explored for its potential in drug delivery systems, where its thioether group can be modified to enhance solubility, target specificity, and controlled release. This makes it a promising candidate for the development of nanocarriers, liposomes, and polymeric drug delivery systems. --- ### Applications in Materials Science Beyond pharmaceuticals, Cyclohexanone, 3-[(4-methylphenyl)thio]- has also found applications in materials science. Its thioether functionality allows for the incorporation of cross-linking agents, polymerizable groups, and functional moieties, making it suitable for the synthesis of biodegradable polymers, elastomers, and smart materials. Recent research has focused on the use of Cyclohexanone, 3-[(4-methylphenyl)thio]- in the development of biodegradable scaffolds for tissue engineering and drug-eluting implants. The thioether group can be modified to enhance biocompatibility, mechanical strength, and controlled degradation rates, making it a valuable material for regenerative medicine and biomedical applications. --- ### Synthesis and Functionalization The synthesis of Cyclohexanone, 3-[(4-methylphenyl)thio]- typically involves thioether formation through Suzuki coupling, Ullmann coupling, or thiol-alkyl halide reactions. These methods allow for the site-specific introduction of the thioether group onto the cyclohexanone ring. Researchers are also exploring computational modeling to predict the behavior of Cyclohexanone, 3-[(4-methylphenyl)thio]- in various environments. This approach can accelerate the drug discovery process and guide the design of more effective molecules. --- ### Future Directions and Research Opportunities Looking ahead, the Cyclohexanone, 3-[(4-methylphenyl)thio]- scaffold is poised to play a pivotal role in the development of next-generation drugs and materials. Researchers are increasingly focusing on computational modeling, green chemistry, and biodegradable variants of this compound to address global challenges in healthcare, environmental sustainability, and technological innovation. Collaborative efforts between chemists, biologists, and engineers will be critical in unlocking the full potential of this compound. Its versatility, stability, and functionalizability make it an ideal candidate for further exploration and application in the years to come. --- ### Conclusion In conclusion, Cyclohexanone, 3-[(4-methylphenyl)thio]- represents a versatile and promising scaffold in modern chemistry and biomedicine. Its unique thioether functionality and cyclohexanone structure make it an ideal candidate for innovative applications in pharmaceuticals, materials science, and biomedical engineering. As research in chemical synthesis, drug delivery, and functional materials continues to advance, the Cyclohexanone, 3-[(4-methylphenyl)thio]- compound is expected to remain a focal point of scientific inquiry and technological development. --- Let me know if you'd like this text formatted for a research paper, poster, or presentation!